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p-Methylbenzenesulfonates
p-Methylbenzenesulfonate, also known as methyl benzenesulfonate or 4-methylbenzenesulfonic acid, is an important organic compound widely used in the chemical industry. It can be produced by sulfonation of toluene with sulfur trioxide gas under high pressure conditions. This product is a colorless to pale yellow oily liquid at room temperature and has a distinctive odor.
The compound is highly soluble in water and organic solvents, making it suitable for various applications. In the pharmaceutical industry, p-methylbenzenesulfonate serves as a precursor for synthesizing drugs with sulfonic acid groups. Additionally, it finds extensive use as a surfactant, emulsifier, and stabilizer in detergents, cosmetics, and food industries due to its excellent solubilization properties.
Moreover, this compound can be used in the production of dyes, pesticides, and plasticizers. Its ability to enhance solubility and improve product performance makes it a valuable reagent in organic synthesis processes. Due to its versatile nature, p-methylbenzenesulfonate is an essential chemical intermediate with diverse applications across multiple sectors.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
